Cas no 1255206-66-6 (5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one)

5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one structure
1255206-66-6 structure
Product Name:5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one
CAS No:1255206-66-6
MF:C10H10O3
MW:178.184603214264
CID:2124469
PubChem ID:66643961
Update Time:2024-03-01

5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(2-hydroxyethyl)isobenzofuran-1(3H)-one
    • 5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
    • RDESXHSSRWYMNY-UHFFFAOYSA-N
    • 5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one
    • Inchi: 1S/C10H10O3/c11-4-3-7-1-2-9-8(5-7)6-13-10(9)12/h1-2,5,11H,3-4,6H2
    • InChI Key: RDESXHSSRWYMNY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(CCO)=CC=2C1)=O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 412.2±45.0 °C at 760 mmHg
  • Flash Point: 191.4±21.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Security Information

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